Cas no 545386-91-2 ((2R)-Hydroxy(mesityl)acetonitrile)

• Product Name: (2R)-Hydroxy(mesityl)acetonitrile
• CAS No: 545386-91-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 941836
• Update Time: 2023-08-02

(2R)-Hydroxy(mesityl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, -alpha--hydroxy-2,4,6-trimethyl-, (-alpha-R)- (9CI)
• (2R)-Hydroxy(mesityl)acetonitrile

• Inchi： 1S/C11H13NO/c1-7-4-8(2)11(9(3)5-7)10(13)6-12/h4-5,10,13H,1-3H3/t10-/m0/s1
• InChI Key： OJPHNKJOROJNHL-JTQLQIEISA-N
• SMILES： O[C@@H](C#N)C1C(C)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 44